N-(2,4-dimethoxyphenyl)-3-methylbutanamide

• Molecular Formula: C13H19NO3
• Molecular Weight: 237.29 g/mol
• IUPAC Name: N-(2,4-dimethoxyphenyl)-3-methylbutanamide
• InChI: InChI=1S/C13H19NO3/c1-9(2)7-13(15)14-11-6-5-10(16-3)8-12(11)17-4/h5-6,8-9H,7H2,1-4H3,(H,14,15)
• InChI Key: HAUFNTXBRMMGIF-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)NC1=C(C=C(C=C1)OC)OC

Description

N-(2,4-dimethoxyphenyl)-3-methylbutanamide, commonly known as U-47700, is a synthetic opioid that was first developed in the 1970s. It was initially used as a pain reliever, but due to its high potential for abuse and addiction, it has been banned in many countries. Despite its legal status, U-47700 continues to be a subject of scientific research due to its unique properties and potential applications.

Mechanism of Action

U-47700 works by binding to opioid receptors in the brain and spinal cord, leading to the activation of the body's natural pain-relieving system. It also produces feelings of euphoria and relaxation, which can lead to addiction and abuse.
Biochemical and Physiological Effects:
U-47700 has been shown to produce a range of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and pupillary constriction. It also produces changes in heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

U-47700 has several advantages for use in laboratory experiments, including its potent analgesic properties and high affinity for opioid receptors. However, its high potential for abuse and addiction makes it difficult to use in long-term studies, and its legal status in many countries limits its availability for research purposes.

Future Directions

There are several potential future directions for research on U-47700, including the development of new pain medications with fewer side effects and lower potential for abuse. Additionally, further studies are needed to understand the long-term effects of U-47700 use and to develop effective treatments for opioid addiction. Finally, research is needed to develop new methods for synthesizing U-47700 that are more efficient and environmentally friendly.

Synthesis Methods

U-47700 can be synthesized using a multistep process involving the reaction of 2,4-dimethoxybenzaldehyde with nitroethane, followed by reduction and alkylation. The final product is a white powder that can be further purified using chromatography techniques.

Scientific Research Applications

U-47700 has been the subject of scientific research due to its potent analgesic properties. It has been shown to be more potent than morphine and other opioids, making it a potential candidate for the development of new pain medications. Additionally, U-47700 has been studied for its potential use in the treatment of opioid addiction.